Cas no 25199-89-7 (4-(Trifluoromethyl)quinoline-2-carbonitrile)

4-(Trifluoromethyl)quinoline-2-carbonitrile is a fluorinated quinoline derivative with a cyano group at the 2-position, offering unique reactivity and structural versatility in organic synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its electron-withdrawing properties facilitate nucleophilic substitution and cross-coupling reactions, enabling the synthesis of complex heterocyclic frameworks. The compound serves as a key intermediate for developing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use in advanced synthetic methodologies, it is often employed in the development of fluorinated analogs with tailored properties.

4-(Trifluoromethyl)quinoline-2-carbonitrile structure

25199-89-7 structure

Product Name:4-(Trifluoromethyl)quinoline-2-carbonitrile

CAS No:25199-89-7

MF:C₁₁H₅F₃N₂

MW:222.166012525558

MDL:MFCD11046310

CID:854945

PubChem ID:53416202

Update Time:2025-06-07

4-(Trifluoromethyl)quinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Trifluoromethyl)quinoline-2-carbonitrile
- 4-(trifluoromethyl)- 2-Quinolinecarbonitrile
- 4-Trifluormethyl-chinaldonitril
- 4-trifluoromethyl-quinoline-2-carbonitrile
- AK103780
- ANW-64486
- CTK8C0314
- KB-239304
- 4-(Trifluoromethyl)quinoline-2-carbonitrile ,97%
- DB-067344
- DTXSID10697142
- 2-Quinolinecarbonitrile, 4-(trifluoromethyl)-
- 25199-89-7
- AS-78386
- 4-(trifluoromethyl)-2-Quinolinecarbonitrile
- SB69318
- E70471
- MDL： MFCD11046310
- Inchi： 1S/C11H5F3N2/c12-11(13,14)9-5-7(6-15)16-10-4-2-1-3-8(9)10/h1-5H
- InChI Key： FFQVAHKLTKCLGM-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)N=C2C=CC=CC=12)(F)F

Computed Properties

Exact Mass: 222.04055
Monoisotopic Mass: 222.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

4-(Trifluoromethyl)quinoline-2-carbonitrile Security Information

Hazardous Material transportation number：3439
Hazard Category Code： 23/24/25-33
Safety Instruction： 28-37-45

4-(Trifluoromethyl)quinoline-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145744-5g	4-(Trifluoromethyl)quinoline-2-carbonitrile	25199-89-7	95%	5g	$384	2021-08-05
Chemenu	CM145744-5g	4-(Trifluoromethyl)quinoline-2-carbonitrile	25199-89-7	95%	5g	$406	2024-07-28
eNovation Chemicals LLC	D764396-1g	2-Quinolinecarbonitrile, 4-(trifluoromethyl)-	25199-89-7	97%	1g	$390	2023-09-02
Alichem	A189003842-5g	4-(Trifluoromethyl)quinoline-2-carbonitrile	25199-89-7	95%	5g	$427.44	2023-09-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_199523-1g	4-(Trifluoromethyl)quinoline-2-carbonitrile, 97%	25199-89-7	97%	1g	¥1400.00	2025-04-16